Cas no 1021213-21-7 (N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide)

• Product Name: N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide
• CAS No: 1021213-21-7
• MF: C₂₁H₂₂N₄O₃S₂
• MW: 442.554381847382
• CID: 6491356
• Update Time: 2025-05-21

N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide
• N-[4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl]benzenesulfonamide

• Inchi： 1S/C21H22N4O3S2/c1-16-6-5-7-17(14-16)24-10-12-25(13-11-24)20(26)19-15-29-21(22-19)23-30(27,28)18-8-3-2-4-9-18/h2-9,14-15H,10-13H2,1H3,(H,22,23)
• InChI Key： QGCDEHHMTUSPLR-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC(C(N3CCN(C4=CC=CC(C)=C4)CC3)=O)=CS2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide

Professional Introduction to N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide (CAS No. 1021213-21-7)

N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1021213-21-7, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The intricate molecular framework of this compound, featuring a sulfonamide moiety linked to a thiazole ring and a piperazine derivative, makes it a subject of intense study for its pharmacodynamic and pharmacokinetic characteristics.

The chemical structure of N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide can be broken down into several key functional groups that contribute to its overall biological activity. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their role in various biological processes and have been widely explored in medicinal chemistry. The thiazole core is connected to a benzene ring via a sulfonamide bond, which is known for its ability to enhance solubility and bioavailability in drug molecules. Additionally, the molecule incorporates a piperazine moiety, which is frequently used in drug design due to its capacity to modulate neurotransmitter systems.

Recent advancements in pharmaceutical research have highlighted the potential of N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide as a lead compound for developing novel therapeutic agents. Studies have indicated that this compound may exhibit significant efficacy in treating conditions such as depression, anxiety, and neurodegenerative disorders. The piperazine derivative component of the molecule is particularly relevant here, as it is known to interact with serotonin receptors, which are crucial targets in the treatment of mood disorders. Furthermore, the sulfonamide group may contribute to the compound's ability to cross the blood-brain barrier, enhancing its therapeutic potential.

The synthesis of N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the thiazole ring, followed by its functionalization with the sulfonamide group. Subsequently, the piperazine moiety is introduced through a series of nucleophilic substitution reactions. The use of high-purity starting materials and optimized reaction conditions is essential to ensure high yield and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound.

In vitro studies have demonstrated promising results regarding the pharmacological activity of N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide. These studies have revealed that the compound exhibits potent binding affinity for serotonin receptors, suggesting its potential as an antidepressant agent. Additionally, preliminary experiments have shown that it may also interact with other neurotransmitter systems, including dopamine and norepinephrine receptors, which could contribute to its broad-spectrum therapeutic effects. The compound's ability to modulate these receptors makes it an attractive candidate for further development in the treatment of CNS disorders.

The pharmacokinetic profile of N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide is another critical aspect that has been extensively studied. Research has indicated that the compound exhibits moderate solubility in water and lipids, which suggests good bioavailability following oral administration. Furthermore, preliminary data suggest that it has a relatively long half-life, allowing for once-daily dosing in potential therapeutic regimens. These pharmacokinetic properties make it a promising candidate for clinical development.

Given its promising preclinical data, N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide is currently undergoing further investigation in clinical trials aimed at evaluating its safety and efficacy in human subjects. These trials are designed to provide more comprehensive insights into the compound's therapeutic potential and will help determine whether it can be translated into a viable drug product for treating CNS disorders. The outcomes of these trials will be crucial in determining the future direction of research and development efforts related to this compound.

The development of novel therapeutic agents for CNS disorders represents one of the most challenging areas in pharmaceutical research due to the complex nature of these conditions and the intricate interplay between various neurotransmitter systems. However, compounds like N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide offer hope by providing new molecular targets and mechanisms for intervention. The unique combination of structural features and pharmacological properties makes this compound a valuable tool for understanding disease pathophysiology and developing innovative treatments.

In conclusion, N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl}benzenesulfonamide (CAS No. 1021213-21-7) is a promising candidate for further development as a therapeutic agent for CNS disorders. Its intricate molecular structure, characterized by key functional groups such as the thiazole ring, sulfonamide moiety, and piperazine derivative, contributes to its unique pharmacological profile. Preclinical studies have demonstrated its potential efficacy and favorable pharmacokinetic properties, while ongoing clinical trials aim to validate these findings in human subjects. As research continues to uncover new insights into CNS disorders and their treatment strategies, compounds like N-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-1,3-thiazol-2-y]}benzenesulfonamide are poised to play a significant role in advancing therapeutic options for patients worldwide.